Cas no 2171917-74-9 (1-1-(hydroxymethyl)-3-methoxycyclobutyl-4,4-dimethylcyclohexan-1-ol)

• Product Name: 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4,4-dimethylcyclohexan-1-ol
• CAS No: 2171917-74-9
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 5777431
• PubChem ID: 165597342
• Update Time: 2025-07-17

1-1-(hydroxymethyl)-3-methoxycyclobutyl-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2171917-74-9
• 1-[1-(hydroxymethyl)-3-methoxycyclobutyl]-4,4-dimethylcyclohexan-1-ol
• EN300-1642921
• 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C14H26O3/c1-12(2)4-6-14(16,7-5-12)13(10-15)8-11(9-13)17-3/h11,15-16H,4-10H2,1-3H3
• InChI Key： AXKBDIFPTBUYGW-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)CC1)C1(CO)CC(C1)OC

Computed Properties

• Exact Mass: 242.18819469g/mol
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4,4-dimethylcyclohexan-1-ol

Comprehensive Overview of 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4,4-dimethylcyclohexan-1-ol (CAS No. 2171917-74-9)

In the realm of specialty chemicals, 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4,4-dimethylcyclohexan-1-ol (CAS No. 2171917-74-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclobutyl and cyclohexan-1-ol moieties, is a subject of interest in pharmaceutical research, fragrance development, and advanced material science. Its molecular architecture, featuring both hydroxymethyl and methoxy functional groups, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for bioactive compounds and sustainable chemical solutions has propelled research into 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4,4-dimethylcyclohexan-1-ol. Researchers are particularly intrigued by its potential role in drug discovery, where its rigid cyclobutyl ring could enhance binding affinity to biological targets. Additionally, its hydrophilic-lipophilic balance (HLB) makes it a candidate for cosmetic formulations and controlled-release systems, aligning with the industry's shift toward green chemistry and eco-friendly ingredients.

From a synthetic perspective, the compound's CAS No. 2171917-74-9 serves as a critical identifier for researchers navigating chemical databases. Its IUPAC name reflects its intricate structure, which combines a methoxycyclobutyl group with a dimethylcyclohexanol backbone. This hybrid design is rare in commercial compounds, sparking curiosity about its stereochemistry and conformational stability. Recent studies suggest that its hydrogen-bonding capacity could be leveraged in supramolecular chemistry, a field gaining traction for applications in nanotechnology and molecular machines.

In the context of user search trends, queries such as "applications of 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4,4-dimethylcyclohexan-1-ol" and "synthesis methods for CAS 2171917-74-9" are on the rise. These reflect the compound's niche yet expanding relevance. Furthermore, its potential as a flavor enhancer or fragrance modifier aligns with the booming personal care industry, where consumers prioritize natural-derived ingredients. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity, a topic frequently searched by quality control professionals.

Looking ahead, 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4,4-dimethylcyclohexan-1-ol exemplifies the intersection of innovation and practical utility. Its development underscores the importance of high-value intermediates in addressing global challenges, from healthcare to sustainable manufacturing. As research continues, this compound may well emerge as a cornerstone in next-generation fine chemicals.